Cas no 2229179-65-9 (4-(1,2,3,4-tetrahydronaphthalen-1-yl)pyrrolidin-2-one)

• Product Name: 4-(1,2,3,4-tetrahydronaphthalen-1-yl)pyrrolidin-2-one
• CAS No: 2229179-65-9
• MF: C₁₄H₁₇NO
• MW: 215.290883779526
• CID: 5838279
• PubChem ID: 165973795
• Update Time: 2025-05-26

4-(1,2,3,4-tetrahydronaphthalen-1-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(1,2,3,4-tetrahydronaphthalen-1-yl)pyrrolidin-2-one
• 2229179-65-9
• EN300-1824398

• Inchi： 1S/C14H17NO/c16-14-8-11(9-15-14)13-7-3-5-10-4-1-2-6-12(10)13/h1-2,4,6,11,13H,3,5,7-9H2,(H,15,16)
• InChI Key： YKVJKICXSCZNSM-UHFFFAOYSA-N
• SMILES： O=C1CC(CN1)C1C2C=CC=CC=2CCC1

Computed Properties

• Exact Mass: 215.131014166g/mol
• Monoisotopic Mass: 215.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 29.1Ų

Additional information on 4-(1,2,3,4-tetrahydronaphthalen-1-yl)pyrrolidin-2-one

Comprehensive Overview of 4-(1,2,3,4-Tetrahydronaphthalen-1-yl)pyrrolidin-2-one (CAS No. 2229179-65-9)

The compound 4-(1,2,3,4-tetrahydronaphthalen-1-yl)pyrrolidin-2-one (CAS No. 2229179-65-9) is a structurally unique molecule that has garnered significant attention in pharmaceutical and chemical research. Its molecular framework combines a pyrrolidin-2-one moiety with a tetrahydronaphthalene ring, making it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for drug discovery, given its ability to interact with biological targets. The compound's CAS number 2229179-65-9 is often searched in scientific databases, reflecting its growing relevance in the field.

One of the key reasons for the interest in 4-(1,2,3,4-tetrahydronaphthalen-1-yl)pyrrolidin-2-one is its structural similarity to other bioactive molecules. The tetrahydronaphthalene component is known for its presence in several therapeutic agents, while the pyrrolidin-2-one ring is a common feature in nootropics and CNS-active compounds. This dual functionality has led to speculation about its potential in treating neurological disorders, a topic frequently searched in AI-driven research platforms. The compound's CAS No. 2229179-65-9 is often cross-referenced with studies on neuroprotection and cognitive enhancement.

In recent years, the demand for novel heterocyclic compounds like 4-(1,2,3,4-tetrahydronaphthalen-1-yl)pyrrolidin-2-one has surged, driven by advancements in synthetic chemistry and computational drug design. The compound's molecular weight and logP value are frequently queried in chemical databases, as these parameters are critical for assessing its drug-likeness. Additionally, its potential as a precursor for APIs (Active Pharmaceutical Ingredients) has made it a subject of interest for pharmaceutical companies. The combination of a tetrahydronaphthalene scaffold with a pyrrolidinone ring offers a versatile platform for further derivatization.

The synthesis of 4-(1,2,3,4-tetrahydronaphthalen-1-yl)pyrrolidin-2-one typically involves multi-step organic reactions, with the tetrahydronaphthalene ring being introduced via cyclization or coupling techniques. Researchers often search for optimized synthetic routes for this compound, as efficiency and yield are paramount in industrial applications. Its CAS No. 2229179-65-9 is also associated with patents exploring its use in small-molecule therapeutics, particularly for conditions like inflammation and metabolic disorders. These applications align with current trends in personalized medicine and targeted drug delivery.

From a commercial perspective, 4-(1,2,3,4-tetrahydronaphthalen-1-yl)pyrrolidin-2-one is available through specialized chemical suppliers, often listed under its CAS number 2229179-65-9. Its pricing and availability are frequently queried by academic and industrial researchers, reflecting its niche but growing market. The compound's stability under various conditions is another hot topic, as it influences storage and handling protocols. Furthermore, its potential as a fluorescent probe or imaging agent has been explored in recent publications, adding to its versatility.

In conclusion, 4-(1,2,3,4-tetrahydronaphthalen-1-yl)pyrrolidin-2-one (CAS No. 2229179-65-9) represents a fascinating intersection of chemistry and pharmacology. Its unique structure, combined with its potential applications in drug discovery and material science, makes it a compound worth watching. As research continues, its CAS number 2229179-65-9 will likely appear in more scientific literature, further solidifying its place in modern chemistry.